Cas no 910408-72-9 (1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride)

• Product Name: 1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride
• CAS No: 910408-72-9
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• CID: 2625294
• PubChem ID: 75530488
• Update Time: 2025-04-21

1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethoxy)phenyl]propan-2-aminehydrochloride
• 1-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride
• 910408-72-9
• AKOS017343930
• 1-(2-Amino-1-propyl)-4-(trifluoromethoxy)benzene hydrochloride
• 1-[4-(Trifluoromethoxy)phenyl]propan-2-amine hydrochloride

• Inchi： 1S/C10H12F3NO.ClH/c1-7(14)6-8-2-4-9(5-3-8)15-10(11,12)13;/h2-5,7H,6,14H2,1H3;1H
• InChI Key： QCUZYICHYZDNBF-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)CC(C)N)(F)F

Computed Properties

• Exact Mass: 255.0637762Da
• Monoisotopic Mass: 255.0637762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų